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Compound of Interest

Compound Name: 2-(Dimethylamino)acetanilide-d6

Cat. No.: B15555156 Get Quote

An In-Depth Technical Guide to 2-
(Dimethylamino)acetanilide-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 2-(Dimethylamino)acetanilide-d6. This deuterated analog of 2-

(Dimethylamino)acetanilide is a valuable tool in various research applications, particularly in

pharmacokinetic and metabolic studies.

Chemical Structure and Properties
2-(Dimethylamino)acetanilide-d6 is an isotopically labeled form of 2-

(Dimethylamino)acetanilide, where six hydrogen atoms on the dimethylamino group have been

replaced with deuterium. This labeling provides a distinct mass signature, making it ideal for

use as an internal standard in mass spectrometry-based analytical methods.

Chemical Structure:

Figure 1: Chemical structure of 2-(Dimethylamino)acetanilide-d6

Physicochemical Properties:
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A summary of the key physicochemical properties for both 2-(Dimethylamino)acetanilide-d6
and its non-deuterated analog is presented in the table below. Data for the deuterated

compound is limited and primarily sourced from supplier information.

Property
2-
(Dimethylamino)ac
etanilide-d6

2-
(Dimethylamino)ac
etanilide

Reference

Molecular Formula C₁₀H₈D₆N₂O C₁₀H₁₄N₂O

Molecular Weight 184.27 g/mol 178.23 g/mol [1]

Monoisotopic Mass 184.148 Da 178.111 Da [1]

Appearance Not specified Solid [1]

Melting Point Not available Not available

Boiling Point Not available Not available

Solubility Not specified Not specified

Synthesis
A detailed experimental protocol for the synthesis of 2-(Dimethylamino)acetanilide-d6 is not

readily available in the public domain. However, a plausible synthetic route can be adapted

from general methods for the preparation of N-phenylacetamides. The synthesis would likely

involve the acylation of aniline with a deuterated acylating agent.

Proposed Synthetic Pathway:

A feasible approach would be the reaction of aniline with 2-chloroacetyl chloride, followed by

nucleophilic substitution with dimethylamine-d6.
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Figure 2: Proposed synthesis workflow for 2-(Dimethylamino)acetanilide-d6

Experimental Protocol (Hypothetical):

Step 1: Synthesis of 2-Chloro-N-phenylacetamide

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve aniline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or

tetrahydrofuran).

Cool the solution to 0 °C in an ice bath.

Slowly add 2-chloroacetyl chloride (1.1 eq) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude 2-chloro-N-phenylacetamide.

Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 2-(Dimethylamino)acetanilide-d6
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Dissolve 2-chloro-N-phenylacetamide (1.0 eq) in a suitable polar aprotic solvent (e.g.,

acetonitrile or DMF).

Add dimethylamine-d6 hydrochloride (1.2 eq) and a base (e.g., potassium carbonate or

triethylamine, 2.5 eq) to the solution.

Heat the reaction mixture to reflux and monitor its progress by TLC.

Once the reaction is complete, cool the mixture to room temperature and filter off any

inorganic salts.

Concentrate the filtrate under reduced pressure.

Purify the crude 2-(Dimethylamino)acetanilide-d6 by column chromatography to obtain the

final product.

Analytical Data
Detailed analytical data for 2-(Dimethylamino)acetanilide-d6 is not publicly available.

Researchers requiring this compound for quantitative studies should obtain a Certificate of

Analysis from the supplier, which will typically include identity and purity data from techniques

such as ¹H-NMR, Mass Spectrometry, and HPLC.

For the non-deuterated analog, 2-(Dimethylamino)acetanilide, some spectral data is available

in public databases.[1]

Biological Activity and Signaling Pathways
There is limited specific information on the biological activity of 2-(Dimethylamino)acetanilide.

However, the broader class of acetanilide derivatives has been investigated for various

pharmacological activities. Some studies have reported antimicrobial and β3-adrenergic

receptor agonist properties for certain acetanilide derivatives.

The mechanism of action for acetanilide itself is believed to involve the inhibition of

cyclooxygenase (COX) enzymes, similar to other non-steroidal anti-inflammatory drugs

(NSAIDs).[2] This inhibition reduces the production of prostaglandins, which are key mediators

of inflammation and pain.
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Figure 3: Potential mechanism of action for acetanilide derivatives

It is important to note that the biological activity of 2-(Dimethylamino)acetanilide and its

deuterated analog has not been extensively studied, and further research is required to

elucidate their specific pharmacological profiles and potential involvement in cellular signaling

pathways.

Applications
The primary application of 2-(Dimethylamino)acetanilide-d6 is as an internal standard in

bioanalytical methods. Its key advantages include:

High Chemical Similarity: It behaves almost identically to the non-deuterated analyte during

sample preparation and chromatographic separation.

Distinct Mass: The mass difference allows for clear differentiation from the analyte in mass

spectrometric detection, enabling accurate quantification.

These properties make it an invaluable tool for pharmacokinetic, toxicokinetic, and metabolism

studies in drug discovery and development.

Conclusion
2-(Dimethylamino)acetanilide-d6 is a crucial analytical tool for researchers in the

pharmaceutical and life sciences. While detailed experimental data remains limited, this guide

provides a foundational understanding of its structure, properties, and a plausible synthetic

approach. As with any stable isotope-labeled standard, it is recommended to obtain a

comprehensive Certificate of Analysis from the supplier to ensure the accuracy and reliability of

experimental results. Further research into the biological activity of this compound and its non-

deuterated analog could reveal novel pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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